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Compound of Interest |

4-chloro-N,N-diethyl-3-
Compound Name:
nitrobenzamide

CAS No.: 346664-00-4

Cat. No.: B2583886

. J

CAS Registry Number: 346664-00-4 Molecular Formula: C11H13CIN203 Molecular Weight:
256.69 g/mol [1][2][3]

Executive Summary & Compound Profile

4-Chloro-N,N-diethyl-3-nitrobenzamide is a specialized organic intermediate used primarily
in the synthesis of pharmaceutical active ingredients (APIs), particularly in the development of
poly(ADP-ribose) polymerase (PARP) inhibitors and other heterocyclic drug candidates.[1][3]
Its structure features a benzamide core decorated with a reactive chlorine atom (susceptible to
S _NAr displacement) and a nitro group (precursor to amines via reduction), making it a
versatile "scaffold" molecule.[3]

As a research chemical with limited historical toxicological data, it must be handled under the
Precautionary Principle, treating it as a potential sensitizer and mutagenic hazard due to its
nitroaromatic moiety.[1][3]

Physicochemical Properties Table

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b2583886?utm_src=pdf-interest
https://www.echemi.com/list/produce-3.html?page=3725
https://www.bldpharm.com/products/346664-00-4.html
https://www.bldpharm.com/products/5334-04-3.html
https://www.benchchem.com/product/b2583886?utm_src=pdf-body
https://www.echemi.com/list/produce-3.html?page=3725
https://www.bldpharm.com/products/5334-04-3.html
https://www.bldpharm.com/products/5334-04-3.html
https://www.echemi.com/list/produce-3.html?page=3725
https://www.bldpharm.com/products/5334-04-3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2583886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value | Description Experimental/Predicted

Off-white to pale yellow )
Appearance ] Experimental
crystalline powder

Melting Point 78-82 °C (Typical for analogs) Predicted

- Soluble in DMSO, DCM, )
Solubility ] Experimental
Methanol; Insoluble in Water

LogP ~2.3 Predicted (Consensus)

o Stable at STP; Incompatible ] )
Reactivity ) Chemical Logic
with strong reducers & bases

Hazard Identification & Toxicology (GHS)

Note: In the absence of a full REACH registration dossier, the following classifications are
derived from Structure-Activity Relationship (SAR) analysis of the structural analogs 4-chloro-3-
nitrobenzamide and N,N-diethylbenzamide.

GHS Classification (Self-Classified)[1][3]

» Signal Word:WARNING

Acute Toxicity (Oral): Category 4 (H302) — Harmful if swallowed.[1][3][4]

Skin Corrosion/Irritation: Category 2 (H315) — Causes skin irritation.[1][3][4][5]

Serious Eye Damage/Irritation: Category 2A (H319) — Causes serious eye irritation.[1][3][5]

Specific Target Organ Toxicity (Single Exposure): Category 3 (H335) — May cause respiratory
irritation.[1][3][5]

Germ Cell Mutagenicity: Category 2 (Suspected) — Due to nitroaromatic functionality.[1][3]

Toxicological Mechanisms[3]

 Nitro-Reduction: In vivo, the nitro group (
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) can be enzymatically reduced to a hydroxylamine (

), a reactive electrophile capable of DNA adduct formation.[1][3] This necessitates handling
the compound as a potential genotoxin.[1][3]

o Amide Hydrolysis: Metabolic breakdown may release diethylamine (a secondary amine) and
4-chloro-3-nitrobenzoic acid.[1][3]

Risk Assessment & Engineering Controls

Effective safety relies on the Hierarchy of Controls. For this compound, isolation and
engineering controls are superior to PPE alone.[1][3]

Control Banding Strategy

o Occupational Exposure Band (OEB): Band 3 (10-100 pg/m3) recommended until specific
OELs are established.[1][3]

e Containment: Handle within a certified Chemical Fume Hood (CFH) or Powder Containment
Balance Enclosure.[1][3]

Safe Handling Workflow

The following diagram outlines the critical decision points during the handling of 4-chloro-N,N-
diethyl-3-nitrobenzamide.
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Task Initiation

Risk Assessment
(Check Quantity & State)

iquid/Solvated

Solid Handling Solution Handling
(Weighing/Transfer) (DCM/DMSO)
Req: HEPA Balance Enclosure Req: Fume Hood (Face Vel > 0.5 m/s)
Static Dissipative Tools Double Nitrile Gloves

Post-Process

Waste Disposal
(High Temp Incineration)

Click to download full resolution via product page

Figure 1: Decision logic for engineering controls based on physical state.

Personal Protective Equipment (PPE) Matrix

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b2583886?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2583886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Body Part Recommendation Rationale

) Prevents inhalation of dusts or
) N95/P2 (Solids) or Half-mask )
Respiratory ) ) solvent vapors if hood
with ABEK1 (Solutions) ) )
containment is breached.[1][3]

Nitrile provides good splash

o ) protection.[1][3] Laminate
Double Nitrile (0.11 mm min) )
Hands ) ) ] required for prolonged contact
or Laminate (Silver Shield) o _
with dissolved compound in

DCM.[1][3]

] ) Safety glasses are insufficient
Chemical Goggles (Indirect ]
Eyes Vent) for fine powders that can
en
bypass side shields.[1][3]

Prevents contamination of
Tyvek® Lab Coat (Closed street clothes; disposable to

Body N
front) prevent cross-contamination.

[1]3]

Synthesis & Reaction Safety

Target Audience: Synthetic Chemists[1][3]

When using 4-chloro-N,N-diethyl-3-nitrobenzamide as an intermediate (e.g., in S_NAr
reactions or Nitro-reductions), specific hazards arise:

¢ S _NAr Reactions: Displacement of the chlorine atom often requires elevated temperatures
(>80°C) and polar aprotic solvents (DMF, DMACc).[1][3]

o Risk:[1][3] Thermal runaway if the nucleophile is added too rapidly.[1][3]

o Control: Use a dosing pump for nucleophile addition; ensure cooling capacity is available.

[11[3]
» Nitro Reduction (Hydrogenation):

o Risk:[1][3] Exothermic reaction; catalyst (Pd/C) ignition source.[1][3]
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o Control: Inert the vessel with Nitrogen/Argon before introducing Hydrogen.[1][3] Monitor
internal temperature strictly.

Emergency Protocols

In the event of a spill or exposure, immediate action is required.[1][3] Do not wait for medical
personnel to arrive before initiating decontamination.[1][3]

Flush 15min
Remove Contaminated Clothing

Seek Medical Attention
Move to Fresh Air (Show SDS)

Support Breathing

\

Skin/Eye Contact

Inhalation >

\

Incident Detected —| Identify Type

Dispose as Haz Wet Wipe (DCM/AIc) Dispose as Haz -
>

Do NOT Dry Sweep

Waste

\4

Bench Spill (<5g)

Click to download full resolution via product page

Figure 2: Emergency response workflow for exposure and spills.[1][3][5]

Spill Cleanup Procedure (Powder)[3]

o Evacuate the immediate area if the spill is outside a fume hood.[1][3]
e Don PPE: Double gloves, goggles, N95 respirator.[1][3]

e Contain: Cover spill with a damp paper towel (dampened with water or ethanol) to prevent
dust generation.[1][3] Do not dry sweep.[1][3]

¢ Clean: Wipe up the material.[1][3] Clean the surface with a soap/water solution followed by
an alcohol wipe.[1][3]

o Disposal: Place all waste in a sealed hazardous waste bag labeled "Toxic Organic Solid."

Storage & Stability

» Shelf Life: >2 years if stored correctly.[1][3]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.echemi.com/list/produce-3.html?page=3725
https://www.bldpharm.com/products/5334-04-3.html
https://www.echemi.com/list/produce-3.html?page=3725
https://www.bldpharm.com/products/5334-04-3.html
https://www.echemi.com/list/produce-3.html?page=3725
https://www.bldpharm.com/products/5334-04-3.html
https://www.benchchem.com/product/b2583886?utm_src=pdf-body-img
https://www.echemi.com/list/produce-3.html?page=3725
https://www.bldpharm.com/products/5334-04-3.html
https://file.medchemexpress.com/batch_PDF/HY-20559/4-Chloro-3-nitrobenzoic-acid-SDS-MedChemExpress.pdf
https://www.echemi.com/list/produce-3.html?page=3725
https://www.bldpharm.com/products/5334-04-3.html
https://www.echemi.com/list/produce-3.html?page=3725
https://www.bldpharm.com/products/5334-04-3.html
https://www.echemi.com/list/produce-3.html?page=3725
https://www.bldpharm.com/products/5334-04-3.html
https://www.echemi.com/list/produce-3.html?page=3725
https://www.bldpharm.com/products/5334-04-3.html
https://www.echemi.com/list/produce-3.html?page=3725
https://www.bldpharm.com/products/5334-04-3.html
https://www.echemi.com/list/produce-3.html?page=3725
https://www.bldpharm.com/products/5334-04-3.html
https://www.echemi.com/list/produce-3.html?page=3725
https://www.bldpharm.com/products/5334-04-3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2583886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Conditions: Store at 2—8°C (Refrigerated) in a tightly sealed container.
 Incompatibilities:
o Strong Bases: Can induce hydrolysis of the amide bond.[1][3]

o Reducing Agents (LiAIH4, NaBH4): Will reduce the nitro group or the amide, potentially
exothermically.[1][3]

o Light: Protect from direct light to prevent slow photochemical degradation of the nitro
group.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Safety & Handling Guide: 4-Chloro-N,N-
diethyl-3-nitrobenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2583886#4-chloro-n-n-diethyl-3-nitrobenzamide-
safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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